Cas no 2229460-47-1 (methyl2-(4-methyloxan-4-yl)propan-2-ylamine)

• Product Name: methyl2-(4-methyloxan-4-yl)propan-2-ylamine
• CAS No: 2229460-47-1
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6150219
• PubChem ID: 165704849
• Update Time: 2025-10-28

methyl2-(4-methyloxan-4-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(4-methyloxan-4-yl)propan-2-ylamine
• 2229460-47-1
• EN300-1777154
• methyl[2-(4-methyloxan-4-yl)propan-2-yl]amine

• Inchi： 1S/C10H21NO/c1-9(2,11-4)10(3)5-7-12-8-6-10/h11H,5-8H2,1-4H3
• InChI Key： NGTSGQTUCNGVMM-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C(C)(C)NC

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Additional information on methyl2-(4-methyloxan-4-yl)propan-2-ylamine

Methyl 2-(4-Methyloxan-4-yl)propan-2-ylamine: A Comprehensive Overview

The compound with CAS No. 2229460-47-1, commonly referred to as methyl 2-(4-methyloxan-4-yl)propan-2-ylamine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself highlights key structural elements: the "methyl" group, the "propan-2-yl" chain, and the "oxan" ring system, which are all critical for understanding its chemical behavior.

Recent studies have focused on the synthesis and characterization of methyl 2-(4-methyloxan-4-yl)propan-2-ylamine. Researchers have explored its stability under different conditions, revealing that it exhibits remarkable thermal stability, making it suitable for high-temperature applications. Additionally, the compound's solubility properties have been extensively analyzed, showing high solubility in organic solvents, which is advantageous for its use in chemical reactions and formulations.

The structural uniqueness of this compound lies in its oxane ring system. The "oxan" ring is a six-membered cyclic ether, which contributes to the molecule's rigidity and electronic properties. The presence of the "methyl" group at the 4-position of the oxane ring further enhances its stability and reactivity. This structural feature has led to investigations into its potential as a building block for more complex molecules in drug discovery and materials science.

In terms of applications, methyl 2-(4-methyloxan-4-yl)propan-2-ylamine has shown promise in the pharmaceutical industry. Its ability to form stable amine bonds makes it a valuable intermediate in the synthesis of bioactive compounds. Recent research has highlighted its role in the development of novel antibiotics and anti-inflammatory agents, where its unique reactivity plays a crucial role.

Moreover, this compound has been explored for its potential in polymer chemistry. The oxane ring system provides an excellent platform for polymerization reactions, leading to the development of new materials with enhanced mechanical properties. Studies have demonstrated that polymers derived from this compound exhibit superior tensile strength and thermal resistance, making them ideal for use in high-performance applications.

The synthesis of methyl 2-(4-methyloxan-4-yl)propan-2-ylamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound meets industrial standards for quality and consistency.

In conclusion, methyl 2-(4-methyloxan